Lantibiotic mutacin-2

Specification

Introduction

Feature	Description
Molecular Mass	3,245 Da
Length	27 amino acids (mature form)
Key Residues	Three cysteines, four hydroxy amino acids
Post-translational Modifications	Two lanthionine residues, one methyllanthionine, one didehydrobutyrine
Critical Functional Regions	"Hinge" region (P9, T10)
Thermal Stability	High (thermostable peptide)

Antimicrobial Activity and Mechanism of Action

Mutacin II demonstrates potent bactericidal activity against a wide range of gram-positive microorganisms, particularly other streptococci. This broad-spectrum activity makes it an important ecological factor in microbial communities where S. mutans resides. The antimicrobial efficacy of mutacin II is maintained across a wide pH range, enhancing its effectiveness in the variable pH environment of the oral cavity.

This unique mechanism places mutacin II in a separate category from typical type A or type B lantibiotics. By inhibiting essential enzyme functions at the level of metabolic energy generation, mutacin II effectively disrupts the cellular energetics required for bacterial survival and growth. This mechanism may offer advantages in targeting bacteria that have developed resistance to other types of antibiotics, including those that function through membrane disruption or interference with cell wall synthesis.

Experimental evidence for this mechanism includes observations that mutacin II-treated cells rapidly lose intracellular ATP even when supplied with glucose. This suggests that mutacin II interferes with the enzymatic processes involved in ATP synthesis rather than simply causing passive leakage of cellular contents through membrane pores.

Biosynthesis and Genetics

The biosynthesis of mutacin II involves a complex genetic machinery encoded by a specific gene cluster in the genome of producing S. mutans strains. DNA sequencing has revealed that the mutacin II biosynthetic gene cluster consists of seven specific open reading frames, each with distinct functions in the production pathway:

• mutR: A regulatory gene that controls the expression of the biosynthetic cluster

• mutA: The prepromutacin structural gene that encodes the prepeptide

• mutM: A modifying protein responsible for post-translational modifications

• mutT: An ABC transporter involved in the export of the mature peptide

• mutFEG: An immunity cluster that protects the producer strain from its own lantibiotic

The biosynthetic process begins with the translation of the mutA gene to produce the prepromutacin, which consists of a leader peptide and a core peptide region. The leader peptide serves multiple functions, including directing the prepeptide to the modification machinery, protecting the producer cell from the active lantibiotic, and possibly assisting in the proper folding of the peptide during modification.

The modifying enzyme, encoded by mutM, performs the post-translational modifications that are characteristic of lantibiotics. These modifications include the dehydration of serine and threonine residues to form didehydroalanine and didehydrobutyrine, respectively. Subsequently, the thioether bridges (lanthionine and methyllanthionine) are formed through the addition of cysteine residues to these dehydrated amino acids.

After modification, the ABC transporter (mutT) facilitates the export of the modified prepeptide across the cell membrane. During or after export, the leader peptide is cleaved by specific proteases, resulting in the release of the mature, bioactive mutacin II. The immunity proteins (encoded by mutFEG) protect the producer strain from the antimicrobial activity of its own lantibiotic, likely through specific recognition and neutralization mechanisms.

Table 2: Mutacin II Biosynthetic Gene Cluster Components

Gene	Function	Role in Biosynthesis
mutR	Regulator	Controls expression of the biosynthetic genes
mutA	Structural gene	Encodes the prepromutacin (leader + core peptide)
mutM	Modifying enzyme	Performs post-translational modifications
mutT	ABC transporter	Exports the modified prepeptide
mutFEG	Immunity proteins	Protect producer strain from self-toxicity

Biotechnological Applications and Research Advances

The unique structural and functional properties of mutacin II have made it an attractive target for biotechnological applications, particularly in the development of novel antimicrobials. Recent research has demonstrated that the mutacin II biosynthesis machinery can be successfully harnessed as an efficient system for the production of biologically active novel lantibiotics.

A significant breakthrough in this area involved using the mutacin II biosynthetic system to produce a novel lantibiotic peptide with 52% different residues compared to the mutacin II core region. This previously unknown lantibiotic, encoded by Streptococcus agalactiae and Streptococcus ovuberis strains, was named nukacin Spp. 2 due to its homology with nukacin ISK-1. This achievement demonstrated the flexibility of the mutacin II biosynthesis machinery and its potential utility in producing diverse lantibiotics.

Further advancing this approach, researchers have shown that S. mutans strain T8 can be used as a host to produce various non-native lantibiotics. The strain's modification and secretion apparatus have successfully produced bioactive lacticin 481 and nukacin ISK-1, both homologs of mutacin II. This capability opens new avenues for the production of tailored antimicrobial peptides using the well-characterized mutacin II biosynthetic pathway.

The complete genome sequences of mutacin-producing strains, including T8 (mutacin II producer) and UA140 (mutacin I producer), have been determined and analyzed for biosynthetic gene clusters (BGCs). This genomic information provides a valuable resource for comparative genomic analysis and deeper understanding of the lantibiotic and non-lantibiotic repertoires in S. mutans. The availability of these genome sequences facilitates further exploration of the genetic basis for mutacin production and the potential discovery of novel antimicrobial peptides.